Cas no 1805662-96-7 (Methyl 2-cyano-4-difluoromethoxy-6-ethylphenylacetate)

• Product Name: Methyl 2-cyano-4-difluoromethoxy-6-ethylphenylacetate
• CAS No: 1805662-96-7
• MF: C₁₃H₁₃F₂NO₃
• MW: 269.244030714035
• CID: 5011279
• Update Time: 2025-05-24

Methyl 2-cyano-4-difluoromethoxy-6-ethylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-4-difluoromethoxy-6-ethylphenylacetate

• Inchi： 1S/C13H13F2NO3/c1-3-8-4-10(19-13(14)15)5-9(7-16)11(8)6-12(17)18-2/h4-5,13H,3,6H2,1-2H3
• InChI Key： PJNHWDZMLLXQOM-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C#N)C(CC(=O)OC)=C(C=1)CC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 353
• XLogP3: 3.1
• Topological Polar Surface Area: 59.3

Additional information on Methyl 2-cyano-4-difluoromethoxy-6-ethylphenylacetate

Recent Advances in the Study of Methyl 2-cyano-4-difluoromethoxy-6-ethylphenylacetate (CAS: 1805662-96-7)

Methyl 2-cyano-4-difluoromethoxy-6-ethylphenylacetate (CAS: 1805662-96-7) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of anti-inflammatory and anticancer drugs. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications.

The compound has garnered attention due to its unique structural features, which include a cyano group, a difluoromethoxy moiety, and an ethylphenylacetate ester. These functional groups contribute to its reactivity and potential pharmacological properties. Recent research has focused on optimizing the synthesis of Methyl 2-cyano-4-difluoromethoxy-6-ethylphenylacetate to improve yield and purity, which are critical for its application in drug development.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's role as a precursor in the synthesis of small-molecule inhibitors targeting specific inflammatory pathways. The study reported that derivatives of Methyl 2-cyano-4-difluoromethoxy-6-ethylphenylacetate exhibited potent inhibitory effects on key enzymes involved in inflammation, suggesting its potential as a lead compound for anti-inflammatory drug development.

Another significant area of research involves the compound's potential anticancer properties. Preliminary in vitro studies have shown that certain derivatives of Methyl 2-cyano-4-difluoromethoxy-6-ethylphenylacetate can induce apoptosis in cancer cell lines, particularly those associated with solid tumors. These findings are supported by molecular docking studies, which indicate that the compound interacts with specific oncogenic targets, thereby disrupting cancer cell proliferation.

Despite these promising results, challenges remain in the clinical translation of Methyl 2-cyano-4-difluoromethoxy-6-ethylphenylacetate and its derivatives. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Researchers are currently exploring various formulation strategies, including nanoparticle-based delivery systems, to enhance the compound's therapeutic efficacy and reduce side effects.

In conclusion, Methyl 2-cyano-4-difluoromethoxy-6-ethylphenylacetate (CAS: 1805662-96-7) represents a promising candidate for the development of new therapeutic agents. Its unique chemical structure and demonstrated biological activities make it a valuable subject of ongoing research. Future studies should focus on optimizing its pharmacological properties and evaluating its safety and efficacy in vivo to pave the way for clinical applications.